[1-(2-amino-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl](1-methyl-1H-imidazol-2-yl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to a class of organic molecules that demonstrate significant biological activity, making them of interest in the field of medicinal chemistry. Its structure implies potential interactions with biological targets, given the presence of multiple functional groups and heterocyclic rings which are often key features in drug design and pharmacological studies.
Synthesis Analysis
The synthesis of related compounds often involves multi-step reactions starting from basic heterocyclic scaffolds. For instance, the synthesis of 5,8-methanoquinazolines fused with imidazoles and other heterocycles from amino-8,9,9-trimethyl-5,6,7,8-tetrahydro-5,8-methanoquinazoline demonstrates the complexity and versatility of methods applied in constructing such molecules (Sbin-Ichi Nagai et al., 1998).
Molecular Structure Analysis
Characterization and structural analysis are crucial in understanding the chemical behavior of compounds. X-ray diffraction studies, for instance, have been employed to elucidate the crystal and molecular structure of similar compounds, revealing details such as the chair conformation of piperidine rings and the distorted tetrahedral geometry around sulfur or other heteroatoms (S. Naveen et al., 2015).
Chemical Reactions and Properties
The reactivity of such compounds can be explored through their participation in various chemical reactions, including cyclization, nucleophilic substitution, and oxidative processes. For example, electrochemical methods have been used to synthesize related quinazolin-4(1H)-ones, showcasing the adaptability of these frameworks in chemical synthesis (Mingzhu Liu et al., 2021).
properties
IUPAC Name |
[1-(2-amino-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-(1-methylimidazol-2-yl)methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N6O/c1-23-11-8-20-17(23)15(25)12-6-9-24(10-7-12)16-13-4-2-3-5-14(13)21-18(19)22-16/h8,11-12,15,25H,2-7,9-10H2,1H3,(H2,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DACFBIQJGPDFDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1C(C2CCN(CC2)C3=NC(=NC4=C3CCCC4)N)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(2-amino-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl](1-methyl-1H-imidazol-2-yl)methanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.